(E)-3-(2,6-Dichlorophenyl)-2-propenoate
(E)-3-(2,6-Dichlorophenyl)-2-propenoate
Brand Name:
Vulcanchem
CAS No.:
5345-89-1
VCID:
VC0181815
InChI:
InChI=1S/C9H6Cl2O2/c10-7-2-1-3-8(11)6(7)4-5-9(12)13/h1-5H,(H,12,13)/p-1/b5-4+
SMILES:
C1=CC(=C(C(=C1)Cl)C=CC(=O)[O-])Cl
Molecular Formula:
C9H5Cl2O2-
Molecular Weight:
216.04 g/mol
(E)-3-(2,6-Dichlorophenyl)-2-propenoate
CAS No.: 5345-89-1
Main Products
VCID: VC0181815
Molecular Formula: C9H5Cl2O2-
Molecular Weight: 216.04 g/mol
CAS No. | 5345-89-1 |
---|---|
Product Name | (E)-3-(2,6-Dichlorophenyl)-2-propenoate |
Molecular Formula | C9H5Cl2O2- |
Molecular Weight | 216.04 g/mol |
IUPAC Name | (E)-3-(2,6-dichlorophenyl)prop-2-enoate |
Standard InChI | InChI=1S/C9H6Cl2O2/c10-7-2-1-3-8(11)6(7)4-5-9(12)13/h1-5H,(H,12,13)/p-1/b5-4+ |
Standard InChIKey | OIPVGRCXMFBNAN-SNAWJCMRSA-N |
Isomeric SMILES | C1=CC(=C(C(=C1)Cl)/C=C/C(=O)[O-])Cl |
SMILES | C1=CC(=C(C(=C1)Cl)C=CC(=O)[O-])Cl |
Canonical SMILES | C1=CC(=C(C(=C1)Cl)C=CC(=O)[O-])Cl |
PubChem Compound | 5555111 |
Last Modified | Nov 11 2021 |
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